Cas no 1421585-23-0 (methyl 4-{[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]sulfamoyl}benzoate)
methyl 4-{[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]sulfamoyl}benzoate Chemical and Physical Properties
Names and Identifiers
-
- YMQQDTXQVNZHON-UHFFFAOYSA-N
- methyl 4-{[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]sulfamoyl}benzoate
-
- Inchi: 1S/C15H19N3O4S/c1-11-10-12(2)18(17-11)9-8-16-23(20,21)14-6-4-13(5-7-14)15(19)22-3/h4-7,10,16H,8-9H2,1-3H3
- InChI Key: YMQQDTXQVNZHON-UHFFFAOYSA-N
- SMILES: C(OC)(=O)C1=CC=C(S(NCCN2C(C)=CC(C)=N2)(=O)=O)C=C1
methyl 4-{[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]sulfamoyl}benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6279-0600-2μmol |
methyl 4-{[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]sulfamoyl}benzoate |
1421585-23-0 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6279-0600-5μmol |
methyl 4-{[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]sulfamoyl}benzoate |
1421585-23-0 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6279-0600-10μmol |
methyl 4-{[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]sulfamoyl}benzoate |
1421585-23-0 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6279-0600-20μmol |
methyl 4-{[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]sulfamoyl}benzoate |
1421585-23-0 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6279-0600-1mg |
methyl 4-{[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]sulfamoyl}benzoate |
1421585-23-0 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6279-0600-2mg |
methyl 4-{[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]sulfamoyl}benzoate |
1421585-23-0 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6279-0600-3mg |
methyl 4-{[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]sulfamoyl}benzoate |
1421585-23-0 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6279-0600-4mg |
methyl 4-{[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]sulfamoyl}benzoate |
1421585-23-0 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6279-0600-5mg |
methyl 4-{[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]sulfamoyl}benzoate |
1421585-23-0 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6279-0600-10mg |
methyl 4-{[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]sulfamoyl}benzoate |
1421585-23-0 | 10mg |
$79.0 | 2023-09-09 |
methyl 4-{[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]sulfamoyl}benzoate Related Literature
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
Additional information on methyl 4-{[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]sulfamoyl}benzoate
Introduction to Methyl 4-{[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]sulfamoyl}benzoate (CAS No. 1421585-23-0)
Methyl 4-{[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]sulfamoyl}benzoate, a compound with the CAS number 1421585-23-0, represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug development and therapeutic interventions. The unique structural features of this molecule, particularly its 4-{[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]sulfamoyl}benzoate moiety, make it a promising candidate for further exploration in medicinal chemistry.
The< strong>methyl 4-{[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]sulfamoyl}benzoate molecule is characterized by its benzoate backbone, which is a common structural motif in many biologically active compounds. The presence of the sulfamoyl group and the 3,5-dimethylpyrazole substituent further enhances its potential pharmacological properties. These structural elements contribute to its ability to interact with biological targets in a specific manner, making it an attractive scaffold for drug design.
In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The< strong>3,5-dimethyl-1H-pyrazol-1-yl group in this molecule is particularly noteworthy, as it has been shown to exhibit inhibitory effects on certain enzymes and receptors. This feature has led to its incorporation into several research compounds aimed at treating conditions such as inflammation, cancer, and neurological disorders.
The< strong>sulfamoyl moiety is another critical component of this compound that contributes to its pharmacological activity. Sulfamoyl groups are known for their ability to enhance binding affinity and selectivity when interacting with biological targets. This property makes them valuable in the design of drugs that require precise targeting to achieve therapeutic effects. In the context of methyl 4-{[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]sulfamoyl}benzoate, the sulfamoyl group is positioned strategically to interact with potential binding sites on biological targets.
Recent studies have demonstrated the potential of this compound as an inhibitor of various enzymes involved in disease pathways. For instance, research has shown that derivatives of benzoic acid with sulfamoyl groups can inhibit enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation. The< strong>methyl 4-{[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]sulfamoyl}benzoate molecule has been investigated for its ability to modulate these pathways, potentially leading to new treatments for inflammatory diseases.
In addition to its anti-inflammatory properties, this compound has also shown promise in the treatment of cancer. Cancer cells often exhibit altered metabolic pathways that can be targeted by specific small molecules. The< strong>3,5-dimethylpyrazole moiety in methyl 4-{[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]sulfamoyl}benzoate has been found to interfere with key signaling pathways involved in cancer cell growth and survival. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells while sparing healthy cells, suggesting its potential as a novel anticancer agent.
The< strong>sulfamoyl group also plays a crucial role in the compound's ability to interact with biological targets. This group can form hydrogen bonds with various amino acid residues on proteins, enhancing binding affinity and selectivity. This property is particularly important in drug design, where high specificity is essential to minimize side effects. The strategic placement of the sulfamoyl group in methyl 4-{[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]sulfamoyl}benzoate allows it to effectively engage with biological targets while maintaining solubility and bioavailability.
The benzoate moiety is another key structural feature that contributes to the compound's pharmacological properties. Benzoic acid derivatives are well-known for their biological activity and have been used in various pharmaceutical applications. The incorporation of a methyl group at the fourth position enhances the stability and bioavailability of the compound. This modification also allows for further functionalization, enabling researchers to fine-tune the properties of the molecule for specific applications.
In conclusion, methyl 4-{[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]sulfamoyl}benzoate (CAS No. 1421585-23-0) represents a significant advancement in the field of chemical and pharmaceutical research. Its unique structural features make it a promising candidate for further exploration in drug development. The presence of the< strong>3,5-dimethylpyrazole,< strong>sulfamoyl, and benzoate moieties contributes to its potential pharmacological properties, including anti-inflammatory and anticancer activities. Ongoing research continues to uncover new applications for this compound, making it an exciting area of study for scientists and researchers worldwide.
1421585-23-0 (methyl 4-{[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]sulfamoyl}benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)